Cas no 1781381-75-6 (8-{(tert-butoxy)carbonylamino}quinoline-5-carboxylic acid)

• Product Name: 8-{(tert-butoxy)carbonylamino}quinoline-5-carboxylic acid
• CAS No: 1781381-75-6
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 5655430
• PubChem ID: 105525540
• Update Time: 2025-09-27

8-{(tert-butoxy)carbonylamino}quinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27725419
• 1781381-75-6
• 8-{[(tert-butoxy)carbonyl]amino}quinoline-5-carboxylic acid
• 8-{(tert-butoxy)carbonylamino}quinoline-5-carboxylic acid

• Inchi： 1S/C15H16N2O4/c1-15(2,3)21-14(20)17-11-7-6-10(13(18)19)9-5-4-8-16-12(9)11/h4-8H,1-3H3,(H,17,20)(H,18,19)
• InChI Key： HLTHLQDUZHLSJK-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=O)O)C2=CC=CN=C12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.11100700g/mol
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 8-{(tert-butoxy)carbonylamino}quinoline-5-carboxylic acid

Research Briefing on 8-{(tert-butoxy)carbonylamino}quinoline-5-carboxylic acid (CAS: 1781381-75-6)

The compound 8-{(tert-butoxy)carbonylamino}quinoline-5-carboxylic acid (CAS: 1781381-75-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 8-{(tert-butoxy)carbonylamino}quinoline-5-carboxylic acid as a key intermediate in the synthesis of quinoline-based derivatives, which are known for their diverse pharmacological properties. The tert-butoxycarbonyl (Boc) protecting group in this compound enhances its stability and facilitates further chemical modifications, making it a valuable building block in medicinal chemistry.

In a study published in the Journal of Medicinal Chemistry, researchers explored the use of 8-{(tert-butoxy)carbonylamino}quinoline-5-carboxylic acid as a precursor for the development of novel kinase inhibitors. The compound's quinoline core was found to interact with the ATP-binding site of various kinases, suggesting its potential as a scaffold for targeted cancer therapies. The study reported promising in vitro results, with several derivatives exhibiting potent inhibitory activity against specific kinase targets.

Another significant application of this compound lies in its use as a fluorescent probe. A recent publication in Analytical Chemistry demonstrated that 8-{(tert-butoxy)carbonylamino}quinoline-5-carboxylic acid can be functionalized to produce highly sensitive fluorescent tags for bioimaging. The carboxylic acid moiety allows for easy conjugation with biomolecules, enabling the visualization of cellular processes in real-time.

From a synthetic perspective, advancements in the preparation of 8-{(tert-butoxy)carbonylamino}quinoline-5-carboxylic acid have been reported. A novel, high-yield synthetic route was developed, involving a palladium-catalyzed coupling reaction followed by Boc protection. This method offers improved efficiency and scalability, which is critical for large-scale pharmaceutical production.

In conclusion, 8-{(tert-butoxy)carbonylamino}quinoline-5-carboxylic acid (CAS: 1781381-75-6) represents a versatile and promising compound in chemical biology and drug discovery. Its applications range from kinase inhibitor development to bioimaging, supported by robust synthetic methodologies. Future research should focus on further elucidating its mechanistic pathways and exploring its potential in other therapeutic areas.